Cas no 685522-88-7 (1-(2-bromo-1-ethoxyethyl)-2-methoxybenzene)

• Product Name: 1-(2-bromo-1-ethoxyethyl)-2-methoxybenzene
• CAS No: 685522-88-7
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5822488
• PubChem ID: 62113194
• Update Time: 2023-11-27

1-(2-bromo-1-ethoxyethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromo-1-ethoxyethyl)-2-methoxy-
• 1-(2-Bromo-1-ethoxyethyl)-2-methoxybenzene
• EN300-1133248
• AKOS011393057
• CS-0303155
• 685522-88-7
• 1-(2-bromo-1-ethoxyethyl)-2-methoxybenzene

• Inchi： 1S/C11H15BrO2/c1-3-14-11(8-12)9-6-4-5-7-10(9)13-2/h4-7,11H,3,8H2,1-2H3
• InChI Key： YOENTIVAQKYJOI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)CBr)=CC=CC=C1OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 303.6±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers